Regio- and Stereochemical Identity: 9,10,11-Vicinal Triol with 12Z Configuration Versus the Common 9,12,13-Triol with 10E Configuration
The target compound carries three contiguous hydroxyl groups at C-9, C-10, and C-11 with a cis double bond at C-12, in contrast to pinellic acid (9S,12S,13S-trihydroxy-10E-octadecenoic acid) which bears hydroxyls separated by the double bond at C-9, C-12, and C-13 with a trans (E) configuration at C-10 [1]. This contiguous triol motif adjacent to the cis double bond makes the target compound chemically distinct from all 16 possible TriHOME regio- and stereoisomers, which are separable only by chiral LC-MS methods [2].
Contiguous vicinal triol
| Evidence Dimension | Hydroxyl group positions and double bond configuration |
|---|---|
| Target Compound Data | OH at C-9(S), C-10(S), C-11(R); 12Z double bond |
| Comparator Or Baseline | Pinellic acid: OH at C-9(S), C-12(S), C-13(S); 10E double bond (CAS 97134-11-7) |
| Quantified Difference | Distinct regioisomer; contiguous vs. non-contiguous hydroxylation; Z vs. E double bond geometry |
| Conditions | Structural determination by 2D NMR (1H-1H COSY, HSQC, HMBC) and HR ESI-MS, confirmed by total synthesis of reference standards |
Why This Matters
Procurement of the correct regio- and stereoisomer is essential for studies that require the authentic 9-LOX/epoxy alcohol synthase-derived product, as misidentification with the more common 9,12,13-isomer would invalidate pathway-specific conclusions.
- [1] Xu, Q. M., Liu, Y. L., Li, X. R., Li, X., & Yang, S. L. (2011). Three new fatty acids from the roots of Boehmeria nivea (L.) Gaudich and their antifungal activities. Natural Product Research, 25(6), 640–647. DOI: 10.1080/14786419.2010.488230 View Source
- [2] Kutzner, L., Rund, K. M., Ostermann, A. I., Hartung, N. M., Galano, J. M., Balas, L., Durand, T., Balzer, M. S., David, S., & Schebb, N. H. (2018). An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research, 59(7), 1269–1280. DOI: 10.1194/jlr.D085746 View Source
